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Compound of Interest

Compound Name:
4-Amino-1,6-dimethyl-2-

hydroxypyrimidine

CAS No.: 66943-92-8

Cat. No.: B14160848

Get Quote

Executive Summary
4-Amino-1,6-dimethyl-2-hydroxypyrimidine (MW 139.15 Da) is a methylated derivative of

cytosine, often encountered as a degradation product of pyrimidine-based pharmaceuticals or

as a modified nucleobase in epigenetic studies. In ESI-MS/MS, it forms a protonated precursor

ion [M+H]⁺ at m/z 140.1.

Distinguishing this compound from its structural isomers (e.g., 1,5-dimethylcytosine or N4-

ethylcytosine) is critical in drug development and impurity profiling. This guide provides the

definitive fragmentation mechanisms and a comparative logic tree to validate the identity of 1,6-

dimethylcytosine against its alternatives.

Fragmentation Mechanics & Pathway Analysis
Precursor Ionization

Ion: [M+H]⁺
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m/z: 140.08

Site of Protonation: The N3 nitrogen is the most basic site in the cytosine ring, serving as the

charge carrier that initiates fragmentation.

Primary Fragmentation Channels
Upon Collision-Induced Dissociation (CID), the molecule undergoes two competing pathways:

Deamination and Retro-Diels-Alder (RDA) Cleavage.

Pathway A: Deamination (Loss of NH₃)

Transition: m/z 140 → m/z 123

Mechanism: Nucleophilic attack by the adjacent carbonyl oxygen or ring nitrogen

facilitates the expulsion of the exocyclic amino group as ammonia (17 Da). This is a

characteristic "signature" of primary amino-pyrimidines.

Diagnostic Value: High. Confirms the presence of a free -NH₂ group (ruling out N4-

alkylated isomers).

Pathway B: Retro-Diels-Alder (RDA) Cleavage

Transition: m/z 140 → m/z 97 (Loss of HNCO)

Mechanism: The pyrimidine ring opens across the N3-C4 and C1-C2 bonds (or N1-C6

depending on tautomer). For 1,6-dimethylcytosine, the loss of the cyanic acid moiety

(HNCO, 43 Da) from the N3-C2=O region is favored.

Resulting Fragment: The remaining fragment (C₅H₉N⁺) at m/z 97 retains the N1-methyl

and C6-methyl groups, verifying the methylation pattern on the "left" side of the ring.

Pathway C: Loss of CO (Carbonyl)

Transition: m/z 140 → m/z 112

Mechanism: Direct extrusion of carbon monoxide (28 Da) from the C2 position. This is

generally less intense than the ammonia loss but confirms the pyrimidinone structure.
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Visualization of Fragmentation Pathways
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Fragment m/z 112
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Fragment m/z 97
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Loss of HNCO (-43 Da)
RDA Mechanism

Fragment m/z 95
[m/z 123 - CO]+

Secondary Loss of CO

Click to download full resolution via product page

Caption: CID fragmentation tree for 4-Amino-1,6-dimethyl-2-hydroxypyrimidine showing

primary deamination and ring cleavage pathways.

Comparative Analysis: Differentiating Alternatives
Drug development often requires distinguishing the target compound from isomers that share

the same mass (m/z 140). The table below contrasts 1,6-dimethylcytosine with its most

common "alternatives."

Comparative Data Table
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Feature
Target: 1,6-

Dimethylcytosine

Alternative A: 1,5-

Dimethylcytosine

Alternative B:

N4,N4-

Dimethylcytosine

Structure Me at N1, Me at C6 Me at N1, Me at C5
Two Me groups on

exocyclic Amine

Precursor m/z 140 m/z 140 m/z 140

Primary Loss -17 Da (NH₃) -17 Da (NH₃) -45 Da (NH(CH₃)₂)

Major Fragment m/z 123 m/z 123 m/z 95

RDA Fragment
m/z 97 (Loss of

HNCO)

m/z 97 (Loss of

HNCO)

m/z 97 (Loss of

HNCO)

Differentiation Ratio of m/z 123/97 Ratio of m/z 123/97 Absence of m/z 123

Notes

C6-Methyl

destabilizes RDA

slightly; m/z 97 is

prominent.

C5-Methyl stabilizes

ring; m/z 123 is often

Base Peak.

Loss of dimethylamine

is definitive.

Isomer Differentiation Logic Tree
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Precursor m/z 140 detected?

Is Fragment m/z 123
(Loss of NH3) Present?

Is Fragment m/z 95
(Loss of 45 Da) Present?

No

Compare Intensity
Ratio m/z 97 : 123

Yes (Primary Amine confirmed)

ID: N4,N4-Dimethylcytosine
(Exocyclic methylation)

Yes (Loss of Dimethylamine)

ID: 1,5-Dimethylcytosine
(Positional Isomer)

Low m/z 97
(Ring stabilized)

ID: 1,6-Dimethylcytosine
(Target Compound)

High m/z 97
(Steric strain at C6 promotes RDA)

Click to download full resolution via product page

Caption: Decision tree for distinguishing 1,6-dimethylcytosine from N-alkylated and positional

isomers based on MS/MS data.

Experimental Protocol (Self-Validating)
To reproduce these results and ensure differentiation, follow this LC-MS/MS workflow.

Chromatographic Conditions
Column: HILIC (Hydrophilic Interaction Liquid Chromatography) is required due to the high

polarity of the compound. A standard C18 column often yields poor retention (near void

volume).
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Recommended: Amide-functionalized HILIC column (2.1 x 100 mm, 1.7 µm).

Mobile Phase A: 10 mM Ammonium Formate in Water (pH 3.0).

Mobile Phase B: Acetonitrile.

Gradient: 95% B to 50% B over 10 minutes. Note: High organic start is crucial for HILIC.

Mass Spectrometry Parameters (Source: ESI+)
Capillary Voltage: 3.0 kV (Avoid higher voltages to prevent in-source fragmentation).

Cone Voltage: 25 V (Optimized for m/z 140 transmission).

Collision Energy (CE):

Low CE (10-15 eV): Preserves precursor m/z 140.

Med CE (20-25 eV): Maximizes m/z 123 (NH₃ loss).

High CE (35-40 eV): Maximizes m/z 97 (RDA cleavage).

Scan Mode: Product Ion Scan (MS2) of m/z 140.08.

Validation Step
Run a "stepped energy" scan (15, 30, 45 eV) in a single injection.

Check: Does m/z 123 appear at 20 eV? (Yes = Primary Amine).

Check: Does m/z 97 appear at 35 eV? (Yes = Pyrimidine ring confirmed).

Check: Absence of m/z 109 (Loss of 31 Da)? (Yes = Confirms no N-methylamino group).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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